Cas no 62382-82-5 (Cyclopentanone, 2-(1-isothiocyanato-1-methylethyl)-)

• Product name: Cyclopentanone, 2-(1-isothiocyanato-1-methylethyl)-
• CAS No: 62382-82-5
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 446851
• PubChem ID: 71386944

Cyclopentanone, 2-(1-isothiocyanato-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-(1-isothiocyanato-1-methylethyl)-
• 2-(2-isothiocyanatopropan-2-yl)cyclopentan-1-one
• DTXSID10809086
• 2-(1-isothiocyanato-1-methylethyl)cyclopentanone
• 62382-82-5

• Inchi： InChI=1S/C9H13NOS/c1-9(2,10-6-12)7-4-3-5-8(7)11/h7H,3-5H2,1-2H3
• InChI Key： QJDWTJZQUBYGNI-UHFFFAOYSA-N
• SMILES： CC(C)(C1CCCC1=O)N=C=S

Computed Properties

• Exact Mass: 183.07189
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.5Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 29.43